(5-phenyl-1,3,4-oxadiazol-2-yl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate

• IUPAC Name: (5-phenyl-1,3,4-oxadiazol-2-yl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• InChI: InChI=1S/C20H19N3O5S/c1-15-7-9-16(10-8-15)11-12-29(25,26)21-13-19(24)27-14-18-22-23-20(28-18)17-5-3-2-4-6-17/h2-12,21H,13-14H2,1H3/b12-11+
• InChI Key: MQAAOGWWDSSWRB-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)OCC2=NN=C(O2)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)OCC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C20H19N3O5S
• Molecular Weight: 413.4 g/mol

Description

(5-phenyl-1,3,4-oxadiazol-2-yl)methyl 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate is a useful research compound. Its molecular formula is C20H19N3O5S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research has led to the design and synthesis of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, showing moderate to excellent anticancer activity against various cancer cell lines such as MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer) (Ravinaik et al., 2021).

Antimicrobial Applications

Novel 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amine derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, with significant activity observed against human breast cancer cell line MCF7 (Sharma et al., 2014).

Corrosion Inhibition

1,3,4-oxadiazole derivatives have been assessed for their corrosion inhibition properties towards mild steel in sulfuric acid, demonstrating protective layer formation on the metal surface through physicochemical and theoretical studies (Ammal et al., 2018).

Molecular Interactions

The fluorescent solvatochromic dyes based on 2,5-diphenyloxazoles, which include a "push-pull" electron transfer system, exhibit strong solvent-dependent fluorescence. These properties make them suitable for developing ultrasensitive fluorescent molecular probes for biological studies (Diwu et al., 1997).

Synthesis and Characterization

Efforts in synthesis and characterization of compounds containing 1,3,4-oxadiazole moieties have led to the development of derivatives with potential antimicrobial, analgesic, and anti-inflammatory activities. These compounds are synthesized through various methods and evaluated for their biological effects, demonstrating the versatility of 1,3,4-oxadiazole derivatives in drug discovery and development processes (Adimule et al., 2014).